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Get Quote

For Researchers, Scientists, and Drug Development Professionals

\

This technical guide provides comprehensive information on (R)-Amlodipine-d4, a deuterated
internal standard crucial for the accurate quantification of amlodipine enantiomers in preclinical
and clinical research. This document outlines supplier details, purchasing information, and
detailed experimental protocols for its use in bioanalytical assays. Furthermore, it elucidates the
signaling pathways associated with amlodipine's mechanism of action.

Supplier and Purchasing Information

(R)-Amlodipine-d4 and its racemic form, Amlodipine-d4, are available from several specialized
chemical suppliers. The following tables summarize key purchasing information to facilitate
procurement for research purposes.

Table 1: (R)-Amlodipine-d4 Supplier Information
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. Catalog . Available
Supplier CAS Number Purity .
Number Quantities
Simson Pharma Custom
o 1346616-97-4 A090006 ) Custom
Limited Synthesis
1mg,2.5mg, 5
Clearsynth 1346616-97-4 CS-0-06404 99.85% (HPLC) mg, 10 mg, 25
mg, 50 mg

Table 2: Racemic Amlodipine-d4 Supplier Information
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Available
. Catalog . o
Supplier CAS Number Purity Quantities &
Number ]
Price
Simson Pharma ) o
o 1185246-14-3 A090052 In Stock Inquire for pricing
Limited
1185246-15-4 , o
A090016 In Stock Inquire for pricing
(Maleate)
10 mg (
350), 25mg(350) , 25mg (
99.4% (HPLC);
ESS Inc. 1185246-14-3 ESS0524 720), 50 mg (

99.9% atom D

1200), 100mg(12600) , 100mg

2000)[1]

1185246-15-4

99.7% (HPLC);

ESS0179 10 mg ($285)[2]
(Maleate) 99% atom D
Santa Cruz -~ ] o

] 1185246-14-3 sc-218763 Not specified Inquire for pricing
Biotechnology
Cayman 1185246-15-4 15015 >99% deuterated  Inquire for
Chemical (Maleate) forms (d1-d4) pricing[3]
" 1185246-15-4 5 Inquire for

Pharmaffiliates PA STI 007440 Not specified o

(Maleate) pricing[4]
Tebubio Not specified TMIH-0087 Not specified 1 mg[5]

Experimental Protocols: Bioanalytical Method for
Amlodipine Enantiomers

(R)-Amlodipine-d4 is primarily utilized as an internal standard for the stereoselective

quantification of amlodipine enantiomers in biological matrices by liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following is a representative protocol synthesized from

published methods.
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Sample Preparation: Solid Phase Extraction (SPE)

e To 100 pL of human plasma, add 5 pL of the internal standard working solution ((R)-
Amlodipine-d4 and (S)-Amlodipine-d4).

e Add 500 pL of 0.2% (v/v) ethanolamine in water and vortex the sample.

» Condition a polymeric reversed-phase SPE cartridge by washing with 1 mL of methanol
followed by 1 mL of water.

e Load the plasma sample onto the conditioned SPE cartridge.

e Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.
o Elute the analytes with 1 mL of 0.1% formic acid in methanol.

» Evaporate the eluent to dryness under a gentle stream of nitrogen at 50°C.

» Reconstitute the residue in 100 pL of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography Conditions

e LC System: SCIEX ExionLC™ AD HPLC System or equivalent.

e Column: Chiral stationary phase column (e.g., CHIRALCEL OZ-RH, 150 mm x 4.6 mm, 5 pum
or Phenomenex Lux Cellulose-4).

» Mobile Phase: Acetonitrile and water (containing 10 mM ammonium acetate and 0.5%
ammonia solution) in a ratio of 95:5 (v/v).

e Flow Rate: 0.5 mL/min.
e Column Temperature: 25°C.

* Injection Volume: 20 pL.

Mass Spectrometry Conditions

e Mass Spectrometer: SCIEX QTRAP® 4500 System or equivalent.
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lonization Source: Electrospray lonization (ESI), positive ion mode.

Source Temperature: 300°C.

lonSpray Voltage: 5500 V.

Multiple Reaction Monitoring (MRM) Transitions:
o Amlodipine enantiomers: m/z 409.1 — 238.0.

o (R)-Amlodipine-d4 (Internal Standard): m/z 413.1 — 242.0 (example, confirm with
standard).

Signaling Pathways and Mechanism of Action

Amlodipine is a dihydropyridine calcium channel blocker that primarily targets L-type calcium
channels in vascular smooth muscle cells. Its therapeutic effects in hypertension and angina are
a direct result of this interaction.

Primary Mechanism: L-type Calcium Channel Blockade

Amlodipine binds to the L-type calcium channels on vascular smooth muscle cells, inhibiting the
influx of extracellular calcium. This reduction in intracellular calcium concentration prevents the
activation of calmodulin and subsequently myosin light chain kinase (MLCK). As a result, the
phosphorylation of myosin light chains is reduced, leading to smooth muscle relaxation and
vasodilation. This vasodilation decreases total peripheral resistance, thereby lowering blood
pressure.

Vascular Smooth Muscle Cell
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Caption: Amlodipine's primary mechanism of action.

Secondary Signaling Pathway: Akt2/Sp1/miR-21 Axis

Recent research has uncovered a secondary signaling pathway through which amlodipine may
exert its effects on vascular smooth muscle cells. Amlodipine has been shown to induce the
expression of microRNA-21 (miR-21). This is mediated by the activation of Akt2, which in turn
activates the transcription factor Spl. Spl then binds to the promoter of miR-21, leading to its
upregulation. This pathway is implicated in the regulation of vascular smooth muscle cell
phenotype and may contribute to the overall therapeutic effects of amlodipine.
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Caption: Amlodipine's secondary signaling pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study of amlodipine
enantiomers using (R)-Amlodipine-d4 as an internal standard.
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Caption: Bioanalytical workflow for amlodipine enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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